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Compound of Interest

Compound Name: Butyric--d4 Acid

Cat. No.: B582203

This technical guide is designed for researchers, scientists, and professionals in drug
development who utilize Butyric-d4 Acid. It provides a comprehensive overview of the data
typically found in a Certificate of Analysis (CoA), details on analytical methodologies, and a
workflow for the qualification of this isotopically labeled compound. It is important to note that
"Butyric-d4 Acid" can refer to several isomers depending on the position of the deuterium
atoms. This guide will address the specifications for commonly available isotopologues.

Data Presentation: Comparative Specifications

The following tables summarize the typical specifications for different commercially available
deuterated isomers of butyric acid. These values are compiled from various supplier data
sheets and represent common quality control parameters.

Table 1: Specifications for Butyric-2,2,3,3-d4 Acid
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Parameter Specification

Chemical Formula CaD4H402

Molecular Weight 92.13 g/mol

CAS Number 1219794-99-6

Appearance Colorless to pale yellow liquid
Chemical Purity (by GC) >98%

Isotopic Purity (D) =98 atom % D

Water Content (by Karl Fischer) <0.5%

Refractive Index Report value

Table 2: Specifications for Butyric-4,4,4-d3 Acid

Parameter Specification
Chemical Formula C4D3Hs0:2
Molecular Weight 91.12 g/mol [1]
CAS Number 36789-14-7[1]
Appearance Colorless liquid
Chemical Purity (by GC) >99%[1]

Isotopic Purity (D) >98 atom % DJ[1]
Water Content (by Karl Fischer) Report value
Refractive Index Report value

Experimental Protocols

Detailed methodologies for the key analytical tests cited in the Certificate of Analysis are
provided below.
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Determination of Chemical Purity by Gas
Chromatography (GC)

This method is used to determine the chemical purity of Butyric-d4 Acid and to identify and
quantify any impurities.

Principle: Gas chromatography separates volatile compounds in a mixture. The sample is
vaporized and injected into a chromatographic column. The compounds are separated based
on their differential partitioning between a stationary phase coated on the column and a mobile
gas phase. A detector measures the quantity of the compounds as they elute from the column.

Instrumentation:

Gas Chromatograph: Equipped with a Flame lonization Detector (FID).

Column: A non-polar capillary column, such as a DB-1 or equivalent (30 m x 0.25 mm ID,
0.25 pm film thickness).

Carrier Gas: Helium or Nitrogen, at a constant flow rate.

Injector: Split/splitless injector.
Procedure:

o Sample Preparation: Prepare a solution of Butyric-d4 Acid in a suitable solvent (e.g.,
methylene chloride) at a concentration of approximately 1 mg/mL.

e Instrument Setup:
o Set the injector temperature to 250°C.
o Set the detector temperature to 300°C.

o Set the oven temperature program: Initial temperature of 50°C, hold for 2 minutes, then
ramp to 250°C at a rate of 10°C/minute, and hold for 5 minutes.

e Injection: Inject 1 pL of the prepared sample into the GC.
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o Data Analysis: The purity is calculated by dividing the peak area of the Butyric-d4 Acid by the
total area of all peaks in the chromatogram, expressed as a percentage.

Determination of Water Content by Karl Fischer Titration

This method is employed to determine the water content in the Butyric-d4 Acid sample.

Principle: The Karl Fischer titration is a specific method for water determination. It is based on a
chemical reaction between water, iodine, sulfur dioxide, a base, and an alcohol. The endpoint is
detected potentiometrically.

Instrumentation:
o Karl Fischer Titrator: Volumetric or coulometric titrator.
 Titration Vessel: A sealed vessel to prevent atmospheric moisture contamination.

o Reagents: Karl Fischer reagent (titrant) and a suitable solvent (e.g., methanol or a
specialized solvent for organic acids).

Procedure:

 Instrument Preparation: The titrator is prepared and the solvent is pre-titrated to a dry
endpoint to eliminate any residual water.

o Sample Introduction: A precisely weighed amount of the Butyric-d4 Acid sample is injected
into the titration vessel.

« Titration: The sample is titrated with the Karl Fischer reagent until the endpoint is reached.

o Calculation: The water content is calculated automatically by the instrument based on the
amount of titrant consumed and the weight of the sample. For organic acids, buffering of the
solvent may be necessary to maintain an optimal pH range (pH 4-8) for the reaction.[2]

Mandatory Visualization

The following diagrams illustrate key workflows and logical relationships relevant to the
analysis and use of Butyric-d4 Acid.
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Caption: Workflow for the verification and qualification of Butyric-d4 Acid.
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Caption: Logical relationship between Butyric-d4 Acid and its specific isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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